Cas no 943830-15-7 (3-Bromo-2-chloro-6-fluorophenol)

• Product Name: 3-Bromo-2-chloro-6-fluorophenol
• CAS No: 943830-15-7
• MF: C₆H₃BrClFO
• MW: 225.442823648453
• MDL: MFCD20923580
• CID: 4971121
• Update Time: 2026-02-27

3-Bromo-2-chloro-6-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-chloro-6-fluorophenol
• 3-Bromo-2-chloro-6-fluorophenol

• MDL： MFCD20923580
• Inchi： 1S/C6H3BrClFO/c7-3-1-2-4(9)6(10)5(3)8/h1-2,10H
• InChI Key： CPHWYUNHLSYXED-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1Cl)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• XLogP3: 3
• Topological Polar Surface Area: 20.2

Additional information on 3-Bromo-2-chloro-6-fluorophenol

Recent Advances in the Application of 3-Bromo-2-chloro-6-fluorophenol (CAS: 943830-15-7) in Chemical Biology and Pharmaceutical Research

The compound 3-Bromo-2-chloro-6-fluorophenol (CAS: 943830-15-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and material science. This halogenated phenol derivative serves as a crucial intermediate in the synthesis of various bioactive molecules, including kinase inhibitors, antimicrobial agents, and fluorinated pharmaceuticals. Recent studies have highlighted its role in facilitating selective functionalization reactions, enabling the development of novel therapeutic candidates with improved pharmacokinetic properties.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-Bromo-2-chloro-6-fluorophenol as a building block for the synthesis of potent Bruton's tyrosine kinase (BTK) inhibitors. The researchers leveraged the compound's unique halogen pattern to achieve regioselective cross-coupling reactions, yielding derivatives with enhanced target affinity and metabolic stability. Molecular docking simulations further revealed that the bromo and chloro substituents play a critical role in forming hydrophobic interactions with the BTK active site, while the fluorine atom contributes to improved membrane permeability.

In the realm of antimicrobial research, 3-Bromo-2-chloro-6-fluorophenol has shown promise as a precursor for novel quorum sensing inhibitors. A recent ACS Infectious Diseases publication (2024) reported its incorporation into a series of halogenated phenazine derivatives that effectively disrupt bacterial biofilm formation in multidrug-resistant Pseudomonas aeruginosa strains. The compound's ability to undergo facile nucleophilic aromatic substitution reactions enabled the rapid generation of a diverse library of analogs, with several candidates exhibiting sub-micromolar activity against persistent infections.

Material science applications have also benefited from advances in 3-Bromo-2-chloro-6-fluorophenol chemistry. Researchers at MIT (2024) developed a novel polymerization initiator system based on this compound, enabling the synthesis of fluorinated polyaryl ethers with exceptional thermal stability and low dielectric constants. These materials show particular promise for next-generation microelectronics and biomedical device coatings, where precise control over surface properties is essential.

From a synthetic methodology perspective, recent breakthroughs in photoredox catalysis have expanded the utility of 943830-15-7 as a radical precursor. A 2023 Nature Catalysis study demonstrated its effective use in metallaphotoredox cross-couplings, providing access to valuable fluorinated biaryl scaffolds under mild conditions. This development addresses long-standing challenges in constructing sterically hindered fluorinated aromatics, opening new avenues for drug discovery programs targeting G-protein coupled receptors.

Ongoing research continues to explore the safety profile and metabolic fate of 3-Bromo-2-chloro-6-fluorophenol derivatives. Preliminary ADMET studies suggest that careful structural optimization can mitigate potential hepatotoxicity concerns associated with polyhalogenated phenols, while maintaining desirable pharmacological properties. The compound's unique combination of halogen atoms presents both challenges and opportunities in drug development, requiring innovative approaches to balance reactivity and safety.

In conclusion, 3-Bromo-2-chloro-6-fluorophenol (943830-15-7) has emerged as a multifaceted tool in modern chemical biology and pharmaceutical research. Its applications span from medicinal chemistry to materials science, driven by ongoing methodological innovations and a deeper understanding of structure-activity relationships. Future research directions likely include the development of more sustainable synthetic routes and expanded investigations into its biological target spectrum, particularly in the context of emerging therapeutic areas such as targeted protein degradation and covalent inhibitor design.